2,2-Dimethyldecanenitrile

• CAS No.: 61415-93-8
• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• IUPAC Name: 2,2-dimethyldecanenitrile
• InChI: InChI=1S/C12H23N/c1-4-5-6-7-8-9-10-12(2,3)11-13/h4-10H2,1-3H3
• InChI Key: MOOAXGYYOJADQT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C)(C)C#N

Description

2,2-Dimethyldecanenitrile (C₁₂H₂₁N) is a branched aliphatic nitrile characterized by a decane backbone with two methyl groups attached to the second carbon atom. Nitriles, in general, are polar compounds with high boiling points due to strong dipole-dipole interactions. While direct experimental data on 2,2-Dimethyldecanenitrile is scarce in the provided evidence, inferences can be drawn from structurally similar nitriles, such as 2-Methyldecanenitrile (C₁₁H₂₁N) and 2-methyltetradecanenitrile (C₁₅H₂₉N) .

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key differences between 2,2-Dimethyldecanenitrile and its analogs:

Property	2,2-Dimethyldecanenitrile (Hypothetical)	2-Methyldecanenitrile	2-Methyltetradecanenitrile
Molecular Formula	C₁₂H₂₁N	C₁₁H₂₁N	C₁₅H₂₉N
Molecular Weight	179.31 g/mol	167.29 g/mol	223.40 g/mol
Branching	Two methyl groups on C2	One methyl group on C2	One methyl group on C2
Chain Length	C10	C10	C14
Stability in Bleach	Inferred high (similar to )	Stable across pH	Not reported
Solubility	Likely low in water, soluble in DMSO*	Soluble in DMSO	Not reported
Applications	Hypothetical: Surfactants, fragrances	Perfumes, bleach systems	Industrial intermediates

*Inferred from analog behavior.

Key Observations:

• Branching Effects: The additional methyl group in 2,2-Dimethyldecanenitrile increases steric hindrance compared to 2-Methyldecanenitrile. This may reduce crystallinity and lower melting points but enhance solubility in nonpolar solvents .
• Chain Length : 2-Methyltetradecanenitrile’s longer C14 chain likely increases hydrophobicity and boiling point relative to C10 analogs, making it suitable for applications requiring higher thermal stability .

Research Findings and Industrial Relevance

• Perfumery: Branched nitriles like 2-Methyldecanenitrile are valued for their odor profiles and stability. The lactonic undertones noted in suggest that subtle structural changes (e.g., adding a second methyl group) could alter fragrance notes or intensity .
• Material Science : highlights the role of functionalized polymers in click chemistry, implying that nitriles with tailored branching might serve as precursors for specialized coatings or adhesives .
  
• Gaps in Data : Direct studies on 2,2-Dimethyldecanenitrile are absent in the provided evidence. Its properties are inferred from analogs, emphasizing the need for targeted research on synthesis, stability, and applications.